2-[(4-Methyl-1,3-thiazol-5-yl)methyl]-6-phenyl-2-azaspiro[3.3]heptane

• Molecular Formula: C17H20N2S
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 4-methyl-5-[(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methyl]-1,3-thiazole
• InChI: InChI=1S/C17H20N2S/c1-13-16(20-12-18-13)9-19-10-17(11-19)7-15(8-17)14-5-3-2-4-6-14/h2-6,12,15H,7-11H2,1H3
• InChI Key: OHNXWFHGKPSLGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CN2CC3(C2)CC(C3)C4=CC=CC=C4

Description

2-[(4-Methyl-1,3-thiazol-5-yl)methyl]-6-phenyl-2-azaspiro[3.3]heptane is a complex organic compound featuring a thiazole ring, a spirocyclic structure, and an azaspiroheptane moiety. Thiazole rings are known for their aromaticity and biological activity, making this compound of significant interest in various fields of research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Methyl-1,3-thiazol-5-yl)methyl]-6-phenyl-2-azaspiro[3.3]heptane typically involves multi-step organic reactions. One common method includes the reaction of 4-methyl-1,3-thiazole-5-carbaldehyde with a suitable amine to form an intermediate, which is then cyclized to form the spirocyclic structure . The reaction conditions often require the use of solvents like ethanol or chloroform and catalysts such as triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control is common to optimize reaction conditions and minimize human error .

Chemical Reactions Analysis

Types of Reactions

2-[(4-Methyl-1,3-thiazol-5-yl)methyl]-6-phenyl-2-azaspiro[3.3]heptane can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can be achieved using agents like lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring and the spirocyclic structure

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of alcohols or amines .

Scientific Research Applications

2-[(4-Methyl-1,3-thiazol-5-yl)methyl]-6-phenyl-2-azaspiro[3.3]heptane has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2-[(4-Methyl-1,3-thiazol-5-yl)methyl]-6-phenyl-2-azaspiro[3.3]heptane involves its interaction with various molecular targets. The thiazole ring can bind to DNA and proteins, affecting their function. This compound may inhibit enzymes or block receptors, leading to its biological effects .

Comparison with Similar Compounds

Similar Compounds

Sulfathiazole: An antimicrobial drug with a similar thiazole ring structure.

Ritonavir: An antiretroviral drug containing a thiazole moiety.

Tiazofurin: An anticancer drug with a thiazole ring

Uniqueness

2-[(4-Methyl-1,3-thiazol-5-yl)methyl]-6-phenyl-2-azaspiro[3.3]heptane is unique due to its spirocyclic structure, which imparts distinct chemical and biological properties. This structural feature differentiates it from other thiazole-containing compounds, making it a valuable molecule for research and development .